Cas no 606969-05-5 (N-(6-Aminohexyl)-2,4-difluorobenzenesulfonamide)

N-(6-Aminohexyl)-2,4-difluorobenzenesulfonamide structure
606969-05-5 structure
Product Name:N-(6-Aminohexyl)-2,4-difluorobenzenesulfonamide
CAS No:606969-05-5
MF:C12H18F2N2O2S
MW:292.345328807831
CID:2154440
PubChem ID:17859878
Update Time:2025-04-21

N-(6-Aminohexyl)-2,4-difluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-Aminohexyl)-2,4-difluorobenzenesulfonamide
    • SCHEMBL7010992
    • DB-352399
    • 606969-05-5
    • Inchi: 1S/C12H18F2N2O2S/c13-10-5-6-12(11(14)9-10)19(17,18)16-8-4-2-1-3-7-15/h5-6,9,16H,1-4,7-8,15H2
    • InChI Key: MJKRFPQVPJYBDF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1F)F)(NCCCCCCN)(=O)=O

Computed Properties

  • Exact Mass: 292.10570532Da
  • Monoisotopic Mass: 292.10570532Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.6Ų

N-(6-Aminohexyl)-2,4-difluorobenzenesulfonamide Related Literature

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